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Compound of Interest

Compound Name:
2-(2-Methylmorpholin-2-

yl)ethanol;hydrochloride

CAS No.: 2413900-21-5

Cat. No.: B2959683

Get Quote

The morpholine ring is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its presence in numerous approved drugs and bioactive molecules.[1][2] Its

unique physicochemical properties, including metabolic stability and aqueous solubility, stem

from its flexible six-membered ring containing both an ether and a secondary amine functional

group.[3][4] This guide focuses on a specific, highly functionalized class: 2-hydroxyethyl

substituted morpholine hydrochloride derivatives.

The incorporation of a 2-hydroxyethyl group at the 2-position of the morpholine ring introduces

a primary alcohol. This functional group is a potent hydrogen bond donor and acceptor,

significantly influencing the molecule's solubility, membrane permeability, and, most importantly,

its interaction with biological targets.[5] The hydrochloride salt form is a strategic choice in drug

development, aimed at improving the compound's stability, crystallinity, and bioavailability,

which are critical parameters for formulation and clinical translation.

This document, prepared from the perspective of a Senior Application Scientist, provides a

comprehensive technical overview of these derivatives. It moves beyond simple recitation of

facts to explain the causality behind synthetic choices, dissect structure-activity relationships
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(SAR), and provide robust, field-tested experimental protocols. Our objective is to equip

researchers, chemists, and drug development professionals with the foundational knowledge

and practical methodologies required to innovate within this promising chemical space.

Chapter 1: Synthesis, Stereochemistry, and Salt
Formation
The synthetic strategy for constructing the 2-hydroxyethyl morpholine core is critical as it

dictates the stereochemical outcome, which is often intrinsically linked to pharmacological

activity. A common and effective approach involves the cyclization of an appropriate amino-

alcohol.

A well-established method involves the reaction of a 2-aminoethanol derivative with an aryl-

bromomethyl-ketone.[6] The resulting intermediate hydroxyaminoketone undergoes

spontaneous cyclization to form the tetrahydro-1,4-oxazine (morpholine) ring.[6] An alternative

and highly effective strategy for creating the N-substituted core, specifically N-(2-

hydroxyethyl)morpholine, involves the direct cyclization of triethanolamine using a silica-

alumina catalyst.[7]

Rationale for Method Selection: The choice of synthetic route is governed by the desired

substitution pattern. The amino-alcohol cyclization is versatile for creating diverse substitutions

on the ring and the aryl group.[6] The triethanolamine cyclization is a more direct, high-yield

route for the specific N-(2-hydroxyethyl) derivative, which can then be further functionalized.[7]

Experimental Protocol: Synthesis of 4-((2R)-2-(1-
hydroxyethyl)morpholino)-7H-pyrrolo[2,3-d]pyrimidine
Hydrochloride (A Hypothetical Example)
This protocol describes a representative multi-step synthesis culminating in the hydrochloride

salt.

Step 1: Epoxide Ring Opening.

To a solution of 7-(phenylsulfonyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (1.0 eq) in

isopropanol, add (R)-2-(oxiran-2-yl)ethan-1-ol (1.2 eq) and N,N-diisopropylethylamine

(DIPEA) (2.5 eq).
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Heat the mixture to 80°C and stir for 16 hours. The amine on the pyrimidine core acts as a

nucleophile, opening the epoxide ring to form the amino-alcohol intermediate.

Monitor reaction completion by LC-MS.

Upon completion, cool the mixture and concentrate under reduced pressure. Purify the

residue by column chromatography (Silica gel, Dichloromethane/Methanol gradient) to

yield the intermediate alcohol.

Step 2: Intramolecular Cyclization (Mitsunobu Reaction).

Dissolve the intermediate alcohol (1.0 eq) in anhydrous Tetrahydrofuran (THF).

Add triphenylphosphine (PPh3) (1.5 eq) and cool the solution to 0°C.

Add Diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise. The Mitsunobu reaction

facilitates an intramolecular SN2 reaction, where the secondary alcohol displaces a

leaving group formed in situ from the primary alcohol, leading to the formation of the

morpholine ring.

Allow the reaction to warm to room temperature and stir for 12 hours.

Quench the reaction with saturated aqueous sodium bicarbonate and extract with ethyl

acetate.

Dry the organic layer over sodium sulfate, filter, and concentrate. Purify via column

chromatography.

Step 3: Deprotection and Salt Formation.

Dissolve the protected morpholine derivative in methanol.

Add a solution of 4M HCl in 1,4-dioxane (5.0 eq). The acidic conditions cleave the

phenylsulfonyl protecting group.

Stir at room temperature for 4 hours.

Concentrate the mixture under reduced pressure.
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Triturate the resulting solid with diethyl ether, filter, and wash with additional diethyl ether

to yield the final hydrochloride salt.

Dry the product under vacuum.

Synthetic Workflow Diagram

Starting Materials
(Pyrrolo-pyrimidine & Chiral Epoxide)

Step 1: Epoxide Ring Opening
(Nucleophilic Addition)

 DIPEA, 80°C Step 2: Intramolecular Cyclization
(e.g., Mitsunobu Reaction)

 PPh3, DIAD Step 3: Deprotection & Salt Formation
(Acidic Hydrolysis with HCl)

 4M HCl in Dioxane Final Product
(2-Hydroxyethyl Morpholine HCl)

 Purification 

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-hydroxyethyl morpholine HCl derivatives.

Chapter 2: Pharmacological Landscape and
Structure-Activity Relationships (SAR)
Morpholine derivatives exhibit a vast range of pharmacological activities, including anticancer,

anti-neurodegenerative, and anti-inflammatory properties.[3][4] The 2-hydroxyethyl substitution

provides a critical anchor for binding to protein targets, often forming key hydrogen bonds in

the active site.

Anticancer Activity: Targeting Kinase Pathways
Many morpholine derivatives function as potent inhibitors of protein kinases, such as mTOR

(mammalian target of rapamycin), which is a crucial regulator of cell growth and is often

dysregulated in cancer.[5]

Structure-Activity Relationship (SAR) Insights:

Morpholine Core: The morpholine moiety itself is often crucial for activity, improving solubility

and membrane permeability.[5] It can fit deep into the binding pockets of kinases.[8]

2-Hydroxyethyl Group: The hydroxyl group can act as a hydrogen bond donor or acceptor,

forming a critical interaction with amino acid residues (e.g., serine, threonine, aspartate) in

the kinase hinge region, thereby anchoring the inhibitor.
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Aromatic Substituents: The nature and position of substituents on other parts of the scaffold

dramatically influence potency and selectivity. For example, incorporating electron-

withdrawing groups like trifluoromethyl (-CF3) on an attached benzamide ring has been

shown to significantly enhance cytotoxicity against various cancer cell lines.[5]

Signaling Pathway: mTOR Inhibition
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Caption: Inhibition of the PI3K/AKT/mTOR pathway by a morpholine-based kinase inhibitor.
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Anti-Neurodegenerative Activity
Morpholine derivatives have shown potential in treating neurodegenerative diseases like

Alzheimer's and Parkinson's by inhibiting key enzymes such as cholinesterases (AChE,

BuChE) and monoamine oxidases (MAO-A, MAO-B).[4][9] The ability of the morpholine

scaffold to cross the blood-brain barrier is a significant advantage in developing CNS-active

agents.

Quantitative Data Summary: Cytotoxic Activity
The following table summarizes representative data for morpholine derivatives against various

cancer cell lines, illustrating the impact of structural modifications.

Compound
ID

Core
Structure

R Group
Modificatio
n

Cell Line IC50 (µM) Reference

5c

6-hydrazinyl-

2,4-

bismorpholin

o pyrimidine

3-Cyano H460 0.07 [10]

5j

6-hydrazinyl-

2,4-

bismorpholin

o pyrimidine

3-Cyano

(stereoisomer

)

HT-29 6.31 [10]

10e

Morpholine-

substituted

tetrahydroqui

noline

3,5-

bis(trifluorom

ethyl)

A549

Data not

specified, but

noted as

highly potent

[5]

Chapter 3: Analytical Methodologies for Quality
Control
Accurate and precise quantification of 2-hydroxyethyl substituted morpholine hydrochloride

derivatives in various matrices—from reaction mixtures to final drug products and biological

samples—is essential. Due to the polarity and potential low volatility of these compounds,
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derivatization is often required for analysis by Gas Chromatography-Mass Spectrometry (GC-

MS).[11] High-Performance Liquid Chromatography (HPLC) is also a widely used alternative.

[12][13]

Rationale for Method Selection (GC-MS): GC-MS provides excellent sensitivity and selectivity.

The derivatization of morpholine to N-nitrosomorpholine creates a more volatile and less polar

compound, which is ideal for gas chromatography.[14] The mass spectrometer provides

definitive identification based on the fragmentation pattern.

Experimental Protocol: GC-MS Quantification after
Derivatization
This protocol is adapted from established methods for morpholine analysis in complex

matrices.[11][14][15]

Sample Preparation & Derivatization:

Accurately weigh and dissolve the sample containing the morpholine derivative in 2.0 mL

of deionized water.

Add 0.5 mL of 6 M hydrochloric acid to create an acidic environment. This is critical for the

subsequent nitrosation reaction.[14]

Add 0.5 mL of a saturated sodium nitrite (NaNO2) solution. The nitrite ion, under acidic

conditions, forms the nitrosating agent.

Incubate the mixture in a sealed vial at 60°C for 15 minutes to facilitate the formation of

the stable and volatile N-nitroso derivative.[14]

Cool the sample to room temperature.

Liquid-Liquid Extraction:

Add 2.0 mL of dichloromethane (DCM) to the vial.

Vortex vigorously for 2 minutes to extract the N-nitroso derivative into the organic layer.
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Centrifuge for 5 minutes to separate the phases.

Carefully collect the lower organic (DCM) layer and transfer it to a clean autosampler vial

for analysis.

GC-MS Analysis:

Inject 1 µL of the extracted sample into the GC-MS system.

The system parameters below are a validated starting point and should be optimized for

the specific instrument and analyte.[11]

GC-MS Instrumental Parameters
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Parameter Setting Rationale

GC Column
TM-1701 (or similar mid-

polarity)

Provides good separation for

nitrosamine compounds.

Carrier Gas Helium, 1.5 mL/min
Inert carrier gas with optimal

flow for separation efficiency.

Oven Program
100°C (1 min), ramp 10°C/min

to 200°C (3 min)

A temperature gradient to

separate the analyte from

solvent and matrix

components.[15]

Injector Temp 250°C
Ensures rapid volatilization of

the sample.

Ionization Mode Electron Impact (EI), 70 eV

Standard, robust ionization

method providing reproducible

fragmentation patterns.[11]

MS Source Temp 230°C

Maintains the analyte in the

gas phase within the ion

source.[11]

Acquisition Mode Selected Ion Monitoring (SIM)

Increases sensitivity and

selectivity by monitoring

characteristic ions of the target

derivative (e.g., m/z 116.1 for

N-nitrosomorpholine).[11]

Analytical Workflow Diagram
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Caption: Workflow for the quantification of morpholine derivatives via GC-MS with

derivatization.
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Chapter 4: Future Directions and Concluding
Remarks
The 2-hydroxyethyl substituted morpholine hydrochloride scaffold is a rich platform for drug

discovery. The continuous demand for novel therapeutics, particularly in oncology and

neurology, ensures that research into these derivatives will remain a vibrant field.[8]

Future prospects include:

Novel Scaffolds: Designing and synthesizing bridged or spirocyclic morpholine derivatives to

explore new chemical space and improve target specificity.[8]

Prodrug Strategies: Utilizing the 2-hydroxyethyl group as a handle for creating ester

prodrugs to improve pharmacokinetics or achieve targeted drug delivery, as has been

explored with naproxen.[16]

Expanded Therapeutic Areas: Investigating the potential of these derivatives in other areas

where morpholine-containing compounds have shown promise, such as agrochemicals and

antiviral agents.[17]

In conclusion, the rational design, synthesis, and analysis of 2-hydroxyethyl substituted

morpholine hydrochloride derivatives require an integrated understanding of organic chemistry,

pharmacology, and analytical science. The principles and protocols outlined in this guide

provide a solid framework for professionals in the field to build upon, fostering the development

of the next generation of morpholine-based therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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